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Compound of Interest

Compound Name:
Diphenyl(vinyl)sulfonium

trifluoromethanesulfonate

Cat. No.: B1354423 Get Quote

An In-depth Technical Guide to Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and reactivity of diphenyl(vinyl)sulfonium trifluoromethanesulfonate, a versatile

reagent in organic synthesis with applications in the development of novel therapeutics.

Molecular Structure and Identification
Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is an organic salt consisting of a

diphenyl(vinyl)sulfonium cation and a trifluoromethanesulfonate (triflate) anion. The positively

charged sulfur atom is bonded to two phenyl groups and a vinyl group, rendering the β-carbon

of the vinyl group highly electrophilic.

Molecular Structure:
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Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate

Diphenyl(vinyl)sulfonium Cation Trifluoromethanesulfonate Anion
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Caption: Molecular structure of Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 247129-88-0[1]

Molecular Formula C₁₅H₁₃F₃O₃S₂[1]

Molecular Weight 362.4 g/mol [1]

IUPAC Name
ethenyl(diphenyl)sulfanium;trifluoromethanesulf

onate[2]

InChI

1S/C14H13S.CHF3O3S/c1-2-15(13-9-5-3-6-10-

13)14-11-7-4-8-12-14;2-1(3,4)8(5,6)7/h2-

12H,1H2;(H,5,6,7)/q+1;/p-1[2]

InChIKey OKDGDBRZMJNKLV-UHFFFAOYSA-M[2]

SMILES
C=C--INVALID-LINK--C2=CC=CC=C2.C(F)(F)

(F)S(=O)(=O)[O-][2]

MDL Number MFCD22123284[1]

Physicochemical Properties
Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is typically described as a light-yellow

oil or a solid/semi-solid.[3] It is slightly hygroscopic and should be stored under an inert

atmosphere.[4] Specific physical properties such as melting point, boiling point, and density are

not consistently reported in the literature, likely due to its nature as a reactive salt that may

decompose upon heating.

Table 2: Spectroscopic Data
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Technique Data

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 7.93-7.82 (m, 4H, ArH), 7.75-7.64 (m,

6H, ArH), 7.51 (dd, J=16.5, 9.5 Hz, 1H,

CH₂=CH), 6.72 (dd, J=9.5, 2.5 Hz, 1H,

HHC=CH), 6.57 (dd, J=16.5, 2.5 Hz, 1H,

HHC=CH)[4]

¹³C NMR (100.5 MHz, CDCl₃)
δ (ppm): 138.1 (t), 134.6 (d), 131.6 (d), 130.5

(d), 125.0 (s), 123.4 (d)[4]

IR Data not readily available in detail.

Experimental Protocols
Synthesis of Diphenyl(vinyl)sulfonium
Trifluoromethanesulfonate
The synthesis of diphenyl(vinyl)sulfonium trifluoromethanesulfonate is most commonly

achieved through a two-step process developed by Aggarwal and colleagues, which involves

the preparation of a precursor, (2-bromoethyl)diphenylsulfonium trifluoromethanesulfonate,

followed by elimination to form the vinyl group.[5]

Step 1: Synthesis of (2-Bromoethyl)diphenylsulfonium Trifluoromethanesulfonate
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Synthesis of (2-Bromoethyl)diphenylsulfonium Trifluoromethanesulfonate

Diphenyl sulfide
2-Bromoethyl trifluoromethanesulfonate

Reflux in Toluene
(inert atmosphere)

Cooling and Precipitation
Filtration

Washing with Et₂O

(2-Bromoethyl)diphenylsulfonium
trifluoromethanesulfonate (white solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of the precursor.

Detailed Protocol:

To a solution of diphenyl sulfide in toluene under an inert atmosphere (e.g., argon or

nitrogen), add 2-bromoethyl trifluoromethanesulfonate.

Reflux the mixture for the appropriate time until the reaction is complete (monitoring by TLC

is recommended).

Cool the reaction mixture to room temperature, which should result in the precipitation of a

white solid.

If precipitation is incomplete, diethyl ether can be added to facilitate it.
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Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to yield (2-

bromoethyl)diphenylsulfonium trifluoromethanesulfonate. The reported melting point for this

intermediate is 86.5–88 °C.[4]

Step 2: Synthesis of Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate

Synthesis of Diphenyl(vinyl)sulfonium Trifluoromethanesulfonate

(2-Bromoethyl)diphenylsulfonium
trifluoromethanesulfonate

Potassium bicarbonate
(or other base)
in THF/Water

Extraction with CH₂Cl₂
Drying over MgSO₄

Solvent Removal

Diphenyl(vinyl)sulfonium
trifluoromethanesulfonate (light-yellow oil)

Click to download full resolution via product page

Caption: Workflow for the final product synthesis.

Detailed Protocol:

Dissolve (2-bromoethyl)diphenylsulfonium trifluoromethanesulfonate in a mixture of

tetrahydrofuran (THF) and water.
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Add potassium bicarbonate (or another suitable base) and stir the mixture at room

temperature.

The reaction progress can be monitored by the disappearance of the starting material.

Once the reaction is complete, extract the aqueous mixture with dichloromethane.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to afford diphenyl(vinyl)sulfonium trifluoromethanesulfonate as

a light-yellow oil in excellent yield.[5]

Chemical Properties and Reactivity
Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is a powerful Michael acceptor. The

electron-withdrawing sulfonium group polarizes the vinyl group, making the β-carbon highly

susceptible to nucleophilic attack. This reactivity is the basis for its wide range of applications in

organic synthesis.

General Reaction Mechanism:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1354423?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017177/
https://www.benchchem.com/product/b1354423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Reactivity of Vinylsulfonium Salts

Diphenyl(vinyl)sulfonium Salt + Nucleophile (Nu⁻)

Michael Addition

Sulfur Ylide Intermediate

Intramolecular Reaction
(e.g., cyclization, rearrangement)

Final Product
(e.g., cyclopropane, aziridine, morpholine) Diphenyl sulfide (leaving group)

Click to download full resolution via product page

Caption: General reaction pathway with nucleophiles.

Key Reactions and Applications:

Cyclopropanation: In the presence of a suitable base, it reacts with compounds containing

active methylene groups to form cyclopropane derivatives.[5]

Aziridination: It reacts with primary amines to yield aziridines.[1]

Synthesis of Heterocycles: It is extensively used in annulation reactions to synthesize a

variety of heterocycles, including morpholines, thiomorpholines, and piperazines. For
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instance, Aggarwal's group demonstrated its use in synthesizing morpholines from β-amino

alcohols with high yields (94-98%).[1]

Safety and Handling
Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is a reactive chemical and should be

handled with appropriate safety precautions.

Table 3: Hazard Information

Hazard Description

GHS Pictogram GHS07 (Exclamation mark)[3]

Signal Word Warning[3]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Store in a tightly sealed container under an inert atmosphere (argon or nitrogen) to protect

from moisture.

Keep in a cool, dark place at room temperature.[3]
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Applications in Drug Development
The ability of diphenyl(vinyl)sulfonium trifluoromethanesulfonate to facilitate the rapid

construction of complex molecular scaffolds, particularly various saturated heterocycles that

are prevalent in many drug candidates, makes it a valuable tool for medicinal chemists. Its use

in the late-stage functionalization of complex molecules further enhances its utility in drug

discovery and development programs.

Conclusion
Diphenyl(vinyl)sulfonium trifluoromethanesulfonate is a highly versatile and reactive

reagent with significant applications in modern organic synthesis. Its ability to act as a Michael

acceptor allows for the efficient formation of a wide range of carbocyclic and heterocyclic

structures. This guide provides essential information for researchers and professionals in the

field of drug development to effectively and safely utilize this powerful synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1354423#diphenyl-vinyl-sulfonium-
trifluoromethanesulfonate-molecular-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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